Cas no 4243-73-6 (20β-Dihydrodydrogesterone)

• Product Name: 20β-Dihydrodydrogesterone
• CAS No: 4243-73-6
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 2042278
• PubChem ID: 101787691
• Update Time: 2025-04-21

20β-Dihydrodydrogesterone Chemical and Physical Properties

Names and Identifiers

• Cybisteron
• Delta4,6and-Pregnadien-20alpha-ol-3-on
• ARD193881
• 20beta-Dihydrodydrogesterone
• 4243-73-6
• 20?-Dihydrodydrogesterone
• Dydrogesterone Impurity 11 (20_-Dihydrodydrogesterone)
• 20β-Dihydrodydrogesterone

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12-13,16-19,22H,6-11H2,1-3H3/t13-,16+,17-,18+,19-,20-,21-/m1/s1
• InChI Key： IQPNZLYVKOVQGH-RKJOAILSSA-N
• SMILES： O[C@H](C)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 314.224580195Da
• Monoisotopic Mass: 314.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: NA

20β-Dihydrodydrogesterone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives